2-(4-chloro-3-methylphenoxy)-N-(2-methyl-5-nitrophenyl)acetamide

• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-(2-methyl-5-nitrophenyl)acetamide
• InChI: InChI=1S/C16H15ClN2O4/c1-10-3-4-12(19(21)22)8-15(10)18-16(20)9-23-13-5-6-14(17)11(2)7-13/h3-8H,9H2,1-2H3,(H,18,20)
• InChI Key: VKPMPHROBQVESI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)COC2=CC(=C(C=C2)Cl)C
• Molecular Formula: C16H15ClN2O4
• Molecular Weight: 334.75 g/mol

Description

2-(4-chloro-3-methylphenoxy)-N-(2-methyl-5-nitrophenyl)acetamide, also known as nitrofen, is a synthetic herbicide that was first introduced in the 1960s. Nitrofen is widely used in agriculture to control weeds in crops such as soybeans, corn, and wheat. It is also used in the laboratory for various scientific research applications.

Mechanism of Action

Nitrofen works by inhibiting the activity of the enzyme protoporphyrinogen oxidase (PPO), which is involved in the synthesis of chlorophyll in plants. This leads to the accumulation of toxic intermediates, which ultimately results in the death of the plant.
Biochemical and Physiological Effects:
Nitrofen has been shown to have both biochemical and physiological effects on plants. It has been shown to inhibit the synthesis of chlorophyll, which leads to a decrease in photosynthesis and plant growth. Nitrofen has also been shown to cause oxidative stress in plants, which can lead to damage to cell membranes and other cellular components.

Advantages and Limitations for Lab Experiments

Nitrofen has several advantages for use in laboratory experiments. It is a potent herbicide that can be used at low concentrations, making it ideal for studying the effects of herbicides on plants. It is also relatively stable and easy to handle. However, 2-(4-chloro-3-methylphenoxy)-N-(2-methyl-5-nitrophenyl)acetamide has some limitations for use in laboratory experiments. It is toxic to both plants and animals, and therefore, must be handled with care. It is also not very soluble in water, which can make it difficult to use in aqueous solutions.

Future Directions

There are several future directions for research on 2-(4-chloro-3-methylphenoxy)-N-(2-methyl-5-nitrophenyl)acetamide. One area of research could be the development of new herbicides that are more effective and less toxic than 2-(4-chloro-3-methylphenoxy)-N-(2-methyl-5-nitrophenyl)acetamide. Another area of research could be the study of the effects of 2-(4-chloro-3-methylphenoxy)-N-(2-methyl-5-nitrophenyl)acetamide on non-target organisms, such as insects and mammals. Finally, research could be conducted on the environmental impact of 2-(4-chloro-3-methylphenoxy)-N-(2-methyl-5-nitrophenyl)acetamide, including its persistence in soil and water, and its potential to leach into groundwater.

Synthesis Methods

Nitrofen can be synthesized by the reaction of 4-chloro-3-methylphenol with 2-methyl-5-nitroaniline in the presence of acetic anhydride and sulfuric acid. The resulting product is then acetylated with acetic anhydride to form 2-(4-chloro-3-methylphenoxy)-N-(2-methyl-5-nitrophenyl)acetamide.

Scientific Research Applications

Nitrofen has been used in various scientific research applications, including in the study of plant growth and development, as well as in the study of the effects of herbicides on the environment. Nitrofen has also been used in the study of the mechanisms of action of herbicides and in the development of new herbicides.